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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B15603011 Get Quote

This document provides crucial procedural guidance for the safe handling and disposal of D(+)-
Raffinose pentahydrate, designed for researchers, scientists, and drug development

professionals. Adherence to these protocols is vital for ensuring laboratory safety and proper

chemical management.

Personal Protective Equipment (PPE) and Safety
Measures
When handling D(+)-Raffinose pentahydrate, engineering controls such as adequate general

and local exhaust ventilation should be in place to minimize dust generation.[1] Facilities must

be equipped with an eyewash fountain.[1]
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Protection Type Standard Specifications Citation

Eye/Face Protection

OSHA 29 CFR

1910.133 or EU

EN166

Chemical splash-

resistant safety

glasses or goggles

with side protection. A

face shield may be

appropriate for certain

procedures.

[1][2][3]

Hand Protection EN 374

Material: Nitrile rubber

(NBR) Thickness:

>0.11 mm

Breakthrough Time:

>480 minutes

(Permeation Level 6)

[2]

Respiratory Protection
NIOSH (US) or CEN

(EU) Approved

Required when dust is

generated. For

nuisance levels, use

type N95 (US) or P1

(EN 143) dust masks.

[4]

Skin and Body

Protection
N/A

Wear suitable

protective clothing,

such as a lab coat.

[1][5]

Occupational Exposure Limits for Dust While no specific exposure limits have been established

for D(+)-Raffinose pentahydrate by OSHA, NIOSH, or ACGIH, general dust exposure limits

should be observed where applicable.[1]

Jurisdiction Identifier Limit Notes Citation

United Kingdom WEL 10 mg/m³ (TWA) Inhalable fraction

United Kingdom WEL 4 mg/m³ (TWA)
Respirable

fraction

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6d3g4cGpoOTNjN2N1eHI1dWU3em5idXhxZ3IwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lNODc1XzE3NjI5LTMwLTBfRCUyOCslMjktUmFmZmlub3NlIHBlbnRhaHlkcmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU04NzVfMTc2MjktMzAtMF9EJTI4KyUyOS1SYWZmaW5vc2UlMjBwZW50YWh5ZHJhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--97e515daa55a01d45a5316ef861e34f67248bf03/MetaSci_MSIM875_17629-30-0_D(+)-Raffinose%20pentahydrate.pdf
https://www.oxfordlabfinechem.com/msds/(R-07500)%20D-RAFFINOSE%20Pentahydrate%2099%20AR.pdf
https://www.cdhfinechemical.com/images/product/msds/130_88018638_D-RAFFINOSEPENTAHYDRATECASNO17629-30-0MSDS.pdf
https://www.oxfordlabfinechem.com/msds/(R-07500)%20D-RAFFINOSE%20Pentahydrate%2099%20AR.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Raffinose-pentahydrate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6d3g4cGpoOTNjN2N1eHI1dWU3em5idXhxZ3IwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lNODc1XzE3NjI5LTMwLTBfRCUyOCslMjktUmFmZmlub3NlIHBlbnRhaHlkcmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU04NzVfMTc2MjktMzAtMF9EJTI4KyUyOS1SYWZmaW5vc2UlMjBwZW50YWh5ZHJhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--97e515daa55a01d45a5316ef861e34f67248bf03/MetaSci_MSIM875_17629-30-0_D(+)-Raffinose%20pentahydrate.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DRAFFINOSE-PENTAHYDRATE-CASNO-17629-30-05545-EN.aspx
https://www.benchchem.com/product/b15603011?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6d3g4cGpoOTNjN2N1eHI1dWU3em5idXhxZ3IwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lNODc1XzE3NjI5LTMwLTBfRCUyOCslMjktUmFmZmlub3NlIHBlbnRhaHlkcmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSU04NzVfMTc2MjktMzAtMF9EJTI4KyUyOS1SYWZmaW5vc2UlMjBwZW50YWh5ZHJhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--97e515daa55a01d45a5316ef861e34f67248bf03/MetaSci_MSIM875_17629-30-0_D(+)-Raffinose%20pentahydrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TWA (Time-Weighted Average) is based on an 8-hour reference period.

Experimental Protocol: Safe Handling and Disposal
Workflow
This protocol outlines the step-by-step process for safely using D(+)-Raffinose pentahydrate
in a laboratory setting.

1. Preparation and Precautionary Measures

Step 1.1: Before handling, ensure you are in a well-ventilated area, preferably with local

exhaust ventilation.[1]

Step 1.2: Confirm that an eyewash station and safety shower are readily accessible.[1]

Step 1.3: Inspect all required PPE (gloves, safety goggles, lab coat) for integrity before use.

[2]

Step 1.4: Keep the container of D(+)-Raffinose pentahydrate tightly closed when not in use

to prevent dust accumulation and moisture absorption.[1][5]

2. Handling the Compound

Step 2.1: Don all required personal protective equipment as specified in the table above.

Step 2.2: Avoid any contact with skin and eyes.[1] Do not breathe in the dust.[1]

Step 2.3: Minimize dust generation during handling.[1] If weighing, do so in a ventilated

enclosure.

Step 2.4: Do not eat, drink, or smoke in the handling area.[1][5]

Step 2.5: After handling, wash hands thoroughly with soap and water, especially before

leaving the work area.[1][5]

3. Spill Management

Step 3.1: In case of a spill, avoid generating dust.[6]
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Step 3.2: Carefully sweep up, shovel, or vacuum the spilled material.[1][3][4]

Step 3.3: Place the collected material into a suitable, closed container labeled for disposal.[1]

[3][4]

Step 3.4: Clean the affected area thoroughly.

4. Disposal Plan

Step 4.1: Chemical Disposal: Dispose of unused D(+)-Raffinose pentahydrate and spill

cleanup materials as chemical waste. This should be done through a licensed disposal

company.[1][3] Waste generators must consult federal, state, and local regulations to ensure

complete and accurate classification.[1] Do not let the product enter drains.[1][2][3][4]

Step 4.2: Contaminated PPE Disposal: Contaminated gloves must be disposed of in

accordance with applicable laws and good laboratory practices.[2][3][4] Use proper glove

removal technique (without touching the glove's outer surface) to avoid skin contact.[2][3]

Other contaminated clothing should be taken off and washed before reuse.[1]

Process Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of D(+)-
Raffinose pentahydrate.
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1. Preparation
- Assess ventilation

- Check safety equipment
- Inspect PPE

2. Handling
- Wear appropriate PPE
- Avoid dust and contact

- No eating/drinking

3. Post-Handling
- Tightly close container

- Wash hands thoroughly

Spill Occurs

Potential Event

End Process

5. Disposal
- Dispose of waste via licensed company

- Dispose of contaminated PPE
- Follow local regulations

4. Spill Cleanup
- Avoid dust generation

- Sweep/vacuum into container
- Clean area

Yes

Click to download full resolution via product page

Caption: Workflow for Safe Handling of D(+)-Raffinose Pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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